Cas no 20279-43-0 (Propyl pyruvate)

• Product Name: Propyl pyruvate
• CAS No: 20279-43-0
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• CID: 890920
• PubChem ID: 523918
• Update Time: 2025-11-01

Propyl pyruvate Chemical and Physical Properties

Names and Identifiers

• PROPYL PYRUVATE
• propyl 2-oxopropanoate
• 2-oxo-propionic acid propyl ester
• Brenztraubensaeure-n-propylester
• Brenztraubensaeure-propylester
• FEMA No. 4484
• n-propoxycarbonylacetoamidine
• n-propyl pyruvate
• Propanoic acid,2-oxo-,propyl ester
• Propyl 2-oxopropionate
• Pyruvic acid,propyl ester
• DTXCID7096620
• G63189
• 20279-43-0
• 78735J3F50
• Pyruvic acid, propyl ester
• SCHEMBL106813
• Q27266644
• DTXSID50174129
• Propanoic acid, 2-oxo-, propyl ester
• UNII-78735J3F50
• Propyl pyruvate

• Inchi： 1S/2C6H10O3/c2*1-3-4-9-6(8)5(2)7/h3-4H2,1-2H3;7H,2-4H2,1H3
• InChI Key： XUOQAGSDCDSQRU-UHFFFAOYSA-N
• SMILES： CCCOC(C(=O)C)=O.CCCOC(C(=C)O)=O

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 0.52860
• FEMA: 4484 | PROPYL PYRUVATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on Propyl pyruvate

Propyl Pyruvate (CAS No. 20279-43-0): An Overview of Its Properties, Applications, and Recent Research

Propyl pyruvate (CAS No. 20279-43-0) is a versatile organic compound that has gained significant attention in various scientific and industrial applications. This compound, also known as propanoylformic acid methyl ester, is a member of the pyruvate family and is characterized by its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical characteristics, applications, and recent research advancements related to propyl pyruvate.

Chemical Structure and Properties

Propyl pyruvate has the molecular formula C₅H₈O₃ and a molecular weight of 116.11 g/mol. It is a colorless liquid with a characteristic odor and is soluble in water and most organic solvents. The compound is stable under normal conditions but can decompose at high temperatures or in the presence of strong acids or bases. The chemical structure of propyl pyruvate consists of a pyruvic acid moiety linked to a propyl group, which contributes to its reactivity and functional versatility.

Synthesis and Production

The synthesis of propyl pyruvate can be achieved through several methods, including the reaction of propyl alcohol with pyruvic acid or the esterification of pyruvic acid with propyl alcohol in the presence of an acid catalyst. These methods are well-documented in the literature and have been optimized for industrial-scale production. The choice of synthesis route depends on factors such as cost, yield, and environmental impact.

Applications in Chemical Biology and Medicine

Propyl pyruvate has found applications in various fields, including chemical biology and medicine. One of its notable uses is as a precursor for the synthesis of more complex organic molecules, such as pharmaceuticals and agrochemicals. In recent years, research has focused on the potential therapeutic applications of propyl pyruvate. For instance, studies have shown that it can act as an antioxidant and anti-inflammatory agent, making it a promising candidate for the treatment of various diseases.

A study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory properties of propyl pyruvate. The researchers found that it effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that propyl pyruvate could be developed into a novel anti-inflammatory drug for conditions such as arthritis and inflammatory bowel disease.

Analytical Methods and Characterization Techniques

The accurate characterization of propyl pyruvate is crucial for its use in various applications. Several analytical methods have been developed to determine its purity and identify impurities. High-performance liquid chromatography (HPLC), gas chromatography (GC), and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for this purpose. These methods provide detailed information about the chemical structure and purity of propyl pyruvate, ensuring its quality for use in research and industrial processes.

A recent study published in Analytical Chemistry (2022) described a novel HPLC method for the rapid and accurate quantification of propyl pyruvate. The method was validated using standard solutions and real samples, demonstrating excellent precision and accuracy. This advancement has significant implications for quality control in industries where propyl pyruvate is used as a raw material or intermediate.

Safety Considerations and Environmental Impact strong> p > < p >While propyl pyruvate strong >is generally considered safe when handled properly, it is important to follow standard safety protocols to prevent exposure to skin or eyes. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. In terms of environmental impact, studies have shown that propyl pyruvate strong >is biodegradable under aerobic conditions, reducing its potential for long-term environmental harm. p > < p >< strong >Future Perspectives strong > p > < p >The future outlook for propyl pyruvate strong >is promising, driven by ongoing research into its diverse applications. Advances in synthetic methods are expected to improve production efficiency and reduce costs, making propyl pyruvate strong >more accessible for large-scale use. Additionally, further exploration of its biological activities may lead to new therapeutic applications, contributing to advancements in medicine. p > < p >In conclusion,< strong > propyl pyruvate strong >(CAS No. 20279-43-0) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical properties, coupled with recent research findings, position it as an important molecule for future development. p > article > response >